N-{5-[(carbamoylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H14FN5O3S2/c16-9-1-3-10(4-2-9)21-6-8(5-12(21)23)13(24)18-14-19-20-15(26-14)25-7-11(17)22/h1-4,8H,5-7H2,(H2,17,22)(H,18,19,24)
• InChI Key: DWNYJDSGBMDTAC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NC3=NN=C(S3)SCC(=O)N
• Molecular Formula: C15H14FN5O3S2
• Molecular Weight: 395.4 g/mol

Description

The compound contains several functional groups including a carbamoylmethyl sulfanyl group, a 1,3,4-thiadiazol-2-yl group, a 4-fluorophenyl group, and a 5-oxopyrrolidine-3-carboxamide group. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The reactivity of a compound is determined by its functional groups. For example, the carbamoylmethyl sulfanyl group might undergo reactions with electrophiles, and the 1,3,4-thiadiazol-2-yl group might participate in reactions with nucleophiles.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through experimental testing. These properties are influenced by the compound’s molecular structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its reactivity. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include testing its biological activity or studying its reactivity under various conditions.